Cas no 18260-66-7 (4-Pyrimidinamine,2,6-difluoro-5-methyl-)

4-Pyrimidinamine,2,6-difluoro-5-methyl- structure
18260-66-7 structure
Product Name:4-Pyrimidinamine,2,6-difluoro-5-methyl-
CAS No:18260-66-7
MF:C5H5F2N3
MW:145.110107183456
CID:122876
PubChem ID:1713158
Update Time:2025-04-18

4-Pyrimidinamine,2,6-difluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine,2,6-difluoro-5-methyl-
    • 2,6-difluoro-5-methylpyrimidin-4-amine
    • 2,6-DIFLUORO-5-METHYLPYRIMIDIN-4-YLAMINE
    • 4-Amino-2,6-difluoro-5-methylpyrimidine
    • AKOS006272206
    • FT-0619459
    • DTXSID70364863
    • 4-amino-2,6-diethyl-benzonitrile
    • A812708
    • AG-670/25003505
    • 4-Pyrimidinamine, 2,6-difluoro-5-methyl-
    • 18260-66-7
    • Inchi： 1S/C5H5F2N3/c1-2-3(6)9-5(7)10-4(2)8/h1H3,(H2,8,9,10)
    • InChI Key： IMYRPCPDMYXOIC-UHFFFAOYSA-N
    • SMILES： FC1=C(C)C(N)=NC(=N1)F

Computed Properties

  • Exact Mass: 145.04500
  • Monoisotopic Mass: 145.04515350g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.80000
  • LogP: 1.22660

4-Pyrimidinamine,2,6-difluoro-5-methyl- Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Pyrimidinamine,2,6-difluoro-5-methyl- Related Literature

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